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Compound of Interest

Compound Name: 2-Bromocyclobutanone

Cat. No.: B185203

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling reactive chemical compounds like 2-
Bromocyclobutanone. This guide provides essential, immediate safety and logistical
information, including detailed operational and disposal plans, to foster a secure research
environment.

Chemical Identifier:
e Name: 2-Bromocyclobutanone
e CAS Number: 1192-01-4

e Molecular Formula: CsHsBroO

Hazard Identification and GHS Classification

2-Bromocyclobutanone is classified as a hazardous substance. Understanding its specific
hazards is the first step in safe handling.

o Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1][2]
» Skin Corrosion/Irritation (Category 2), H315: Causes skin irritation.[2]

o Serious Eye Damage/Eye Irritation (Category 2A), H319: Causes serious eye irritation.[1][2]
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» Skin Sensitization (Category 1), H317: May cause an allergic skin reaction.[1]

e Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation,
H335: May cause respiratory irritation.[2]

Signal Word: Warning[1]

Quantitative Data Summary

Property Value Reference
Molecular Weight 148.9859 g/mol [2]
Boiling Point 107 °C (225 °F) at 980 hPa [3]
Density 1.182 g/cm3 at 25 °C (77 °F) [3]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is non-negotiable when working with
2-Bromocyclobutanone. The following PPE is mandatory to minimize exposure and ensure
personal safety.

o Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene gloves.[4][5]

e Eye and Face Protection: Use safety glasses with side-shields or goggles.[2] A face shield is
recommended where splashing is a risk.[4]

o Skin and Body Protection: A lab coat or a chemical-resistant apron is required.[5] For tasks
with a higher risk of exposure, a chemical-resistant suit may be necessary.[6] Closed-toe
shoes are mandatory.[7]

o Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood.[2] If ventilation is inadequate, a NIOSH-approved respirator with an appropriate
cartridge for organic vapors should be used.[4][6]

Operational Plan: Step-by-Step Handling Protocol
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This protocol outlines the procedural steps for the safe handling of 2-Bromocyclobutanone
from preparation to the conclusion of the experimental work.

e Preparation and Engineering Controls:

Ensure a calibrated and certified chemical fume hood is used for all manipulations of 2-

o

Bromocyclobutanone.

o

Verify that an emergency eyewash station and safety shower are accessible and in good
working order.[7]

o

Assemble all necessary glassware and equipment before handling the chemical.

[¢]

Clearly label all containers with the chemical name and hazard pictograms.
e Donning Personal Protective Equipment (PPE):

o Put on a lab coat, ensuring it is fully buttoned.

o Wear safety goggles and, if necessary, a face shield.[4]

o Don the appropriate chemical-resistant gloves.[7]

e Chemical Handling:

[e]

Perform all transfers and reactions within the chemical fume hood to minimize inhalation

exposure.

[e]

Avoid direct contact with the skin and eyes.[2]

o

Use appropriate tools (e.g., spatulas, pipettes) to handle the chemical, avoiding cross-
contamination.

o

Keep containers of 2-Bromocyclobutanone tightly closed when not in use.[3][8]

o Post-Handling and Decontamination:
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o After handling, decontaminate all work surfaces with an appropriate solvent and then wash
with soap and water.

o Properly clean and store all reusable equipment.

o Remove PPE in the correct order to avoid self-contamination (gloves first, then
gogglesl/face shield, and finally the lab coat).

o Wash hands thoroughly with soap and water after removing PPE.[2]

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 2-Bromocyclobutanone and its contaminated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Segregation:
o Do not mix 2-Bromocyclobutanone waste with other waste streams.

o Collect all liquid waste containing 2-Bromocyclobutanone in a dedicated, properly
labeled, and sealed hazardous waste container.

o Solid waste, such as contaminated gloves, paper towels, and pipette tips, should be
collected in a separate, clearly labeled hazardous waste bag or container.

e Waste Container Management:
o Use only approved, chemically compatible containers for hazardous waste.

o Ensure waste containers are clearly labeled with "Hazardous Waste," the full chemical
name "2-Bromocyclobutanone," and the associated hazards (e.g., "Toxic," "Irritant™).

o Keep waste containers closed at all times, except when adding waste.

o Store waste containers in a designated, secondary containment area away from
incompatible materials.

» Final Disposal:
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o Arrange for the disposal of the hazardous waste through a licensed and certified waste
disposal company.[1]

o Follow all local, state, and federal regulations for the disposal of halogenated organic
compounds.[1]

o Maintain a detailed record of the waste generated and its disposal.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of operations for the safe handling and
disposal of 2-Bromocyclobutanone.
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Caption: Workflow for Safe Handling of 2-Bromocyclobutanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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